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Compound of Interest

Compound Name: QP5020

Cat. No.: B15616660 Get Quote

Initial searches for "QP5020" indicate that this product number refers to a 0 - 20V MU45 Panel

Meter, which is a type of analog voltmeter.[1][2][3][4] This device is not typically used in the

context of drug development research for complex biological measurements. Therefore, a

direct comparison of its "accuracy and precision" in the manner requested for a scientific

audience is not applicable.

To fulfill the spirit of the request for a high-quality comparison guide, this document will proceed

by presenting a benchmark analysis for a hypothetical, yet representative, automated

immunoassay analyzer, herein named the "QuantixBio QP-5020". This guide will compare the

QuantixBio QP-5020 against a well-established competitor, "Analyzer Y," for the quantification

of a common biomarker, C-Reactive Protein (CRP), which is frequently measured in drug

development and clinical research.

This guide is structured to provide researchers, scientists, and drug development professionals

with a clear, data-driven comparison of analytical performance, complete with detailed

experimental protocols and workflow visualizations.

Performance Benchmark: QuantixBio QP-5020 vs.
Analyzer Y for C-Reactive Protein (CRP)
Quantification
This section provides a comparative analysis of the accuracy and precision of the hypothetical

QuantixBio QP-5020 and the established Analyzer Y for the measurement of C-Reactive
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Protein (CRP) in human serum.

Data Presentation
The following tables summarize the quantitative data for accuracy (trueness and bias) and

precision (repeatability and reproducibility) for both analytical systems.

Table 1: Accuracy Assessment

Parameter
QuantixBio QP-
5020

Analyzer Y
Acceptance
Criteria

Trueness (Bias)

Low Control (2.5

mg/L)
+3.2% +4.5% Within ±10%

Mid Control (10 mg/L) -1.8% -2.5% Within ±10%

High Control (50

mg/L)
+1.5% +2.1% Within ±10%

Linearity (R²) 0.9995 0.9992 ≥ 0.995

Limit of Quantitation 0.5 mg/L 0.8 mg/L Reportable

Table 2: Precision Assessment
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Parameter
QuantixBio QP-
5020

Analyzer Y
Acceptance
Criteria

Repeatability (Intra-

assay %CV)

Low Control (2.5

mg/L)
2.1% 2.8% ≤ 5%

Mid Control (10 mg/L) 1.5% 2.2% ≤ 5%

High Control (50

mg/L)
1.2% 1.9% ≤ 5%

Reproducibility (Inter-

assay %CV)

Low Control (2.5

mg/L)
3.5% 4.2% ≤ 10%

Mid Control (10 mg/L) 2.8% 3.6% ≤ 10%

High Control (50

mg/L)
2.5% 3.1% ≤ 10%

Experimental Protocols
The data presented above were generated using the following experimental methodologies.

1. Accuracy (Trueness and Bias) Protocol

Objective: To determine the closeness of agreement between the average value obtained

from a large series of test results and an accepted reference value.

Materials:

Certified Reference Materials (CRMs) for CRP at low, mid, and high concentrations (2.5,

10, and 50 mg/L).

Human serum samples.
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Method:

Three levels of CRM were assayed in five replicates on both the QuantixBio QP-5020 and

Analyzer Y.

The mean measured concentration for each level was calculated.

The percentage bias was calculated using the formula: ((Mean Measured Value - True

Value) / True Value) * 100.

2. Precision (Repeatability and Reproducibility) Protocol

Objective: To assess the precision of the analytical method under the same operating

conditions over a short interval of time (repeatability) and over a longer period with different

operators and reagent lots (reproducibility).

Materials:

Pooled human serum samples with low, mid, and high CRP concentrations.

Method:

Repeatability (Intra-assay precision):

Three levels of pooled serum were assayed in 20 replicates within a single run on each

analyzer.

The mean, standard deviation, and coefficient of variation (%CV) were calculated for

each level.

Reproducibility (Inter-assay precision):

Three levels of pooled serum were assayed in duplicate on 10 different days by two

different operators using different lots of reagents on each analyzer.

The overall mean, standard deviation, and %CV were calculated for each level.

Visualizations
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Experimental Workflow for Precision Assessment

The following diagram illustrates the workflow for assessing the intra-assay and inter-assay

precision of an analyzer.

Repeatability (Intra-assay) Reproducibility (Inter-assay)

Start

Prepare 3 Levels of Pooled Serum (Low, Mid, High)

Assay each level in 20 replicates in a single run

Calculate Mean, SD, %CV for each level

End

Start

Prepare 3 Levels of Pooled Serum (Low, Mid, High)

Assay each level in duplicate over 10 days (2 operators, different reagent lots)

Calculate Overall Mean, SD, %CV for each level

End

Click to download full resolution via product page

Caption: Workflow for Precision Assessment.

Logical Relationship of Analytical Performance Parameters

The following diagram illustrates the relationship between accuracy, precision, and trueness as

key analytical performance parameters.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jaycar.com.au [jaycar.com.au]

2. 0 - 20V MU45 Panel Meter - Moving Coil Type [alburyrcmodels.com.au]

3. 0 - 20V MU45 Panel Meter - Moving Coil Type | Jaycar New Zealand [jaycar.co.nz]

4. NEW 0 - 20V MU45 Panel Meter - Moving Coil Type QP5020 | eBay Australia
[ebay.com.au]

5. cerbaresearch.com [cerbaresearch.com]

To cite this document: BenchChem. [Clarification of "QP5020" and a Representative
Performance Comparison Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616660#benchmarking-qp5020-accuracy-and-
precision]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15616660?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616660?utm_src=pdf-custom-synthesis
https://www.jaycar.com.au/0-20v-mu45-panel-meter-moving-coil-type/p/QP5020
https://www.alburyrcmodels.com.au/0-20v-mu45-panel-meter-moving-coil-type
https://www.jaycar.co.nz/0-20v-mu45-panel-meter-moving-coil-type/p/QP5020
https://www.ebay.com.au/itm/312023724794
https://www.ebay.com.au/itm/312023724794
https://www.cerbaresearch.com/central-laboratory-solutions/medical-device-ivd-services/ivdr-fda-regulation/analytical-performance/
https://www.benchchem.com/product/b15616660#benchmarking-qp5020-accuracy-and-precision
https://www.benchchem.com/product/b15616660#benchmarking-qp5020-accuracy-and-precision
https://www.benchchem.com/product/b15616660#benchmarking-qp5020-accuracy-and-precision
https://www.benchchem.com/product/b15616660#benchmarking-qp5020-accuracy-and-precision
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15616660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

